Cas no 6127-96-4 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine)
6127-96-4 structure
Product Name:1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine
CAS No:6127-96-4
MF:C17H19NO2
MW:269.338264703751
CID:1626605
PubChem ID:3076163
Update Time:2025-04-21
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine
- 6127-96-4
- DTXSID20388953
- Oprea1_718340
-
- Inchi: 1S/C17H19NO2/c1-18-15(11-13-5-3-2-4-6-13)14-7-8-16-17(12-14)20-10-9-19-16/h2-8,12,15,18H,9-11H2,1H3
- InChI Key: KEHPHMSKLAZLEM-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)C(CC1C=CC=CC=1)NC
Computed Properties
- Exact Mass: 269.14167
- Monoisotopic Mass: 269.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine Related Literature
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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